Cas no 2172316-78-6 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid
• CAS No: 2172316-78-6
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 6455719
• PubChem ID: 165553242
• Update Time: 2025-11-05

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-3-hydroxy-3-methylbutanoic acid
• EN300-1480204
• 2172316-78-6

• Inchi： 1S/C25H30N2O7/c1-25(32,14-23(29)30)16-27-22(28)10-12-33-13-11-26-24(31)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21,32H,10-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： XVZLLVCEXXXKGS-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(NCC(C)(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 134Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid

Introduction to 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic Acid (CAS No. 2172316-78-6)

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid, identified by its CAS number 2172316-78-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and has become a subject of extensive research due to its unique chemical properties and biological activities.

The molecular formula of this compound encompasses several key functional groups that contribute to its reactivity and biological efficacy. The presence of a fluoren-9-ylmethoxycarbonyl moiety suggests a possible role in modulating enzyme activity or serving as a pharmacophore in drug design. Additionally, the amide and hydroxyl functional groups introduce polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets such as proteins and enzymes.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in addressing complex diseases. The 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid structure has been investigated for its potential in inhibiting specific enzymatic pathways associated with inflammatory responses and metabolic disorders. Studies have demonstrated that the fluorene derivative can enhance binding affinity to target proteins, thereby improving the efficacy of drug candidates.

In the realm of drug discovery, the synthesis and optimization of analogs derived from this compound have been a focal point for medicinal chemists. The introduction of various substituents at the amine and hydroxyl positions has led to the identification of derivatives with enhanced pharmacokinetic profiles. For instance, modifications aimed at improving solubility and reducing metabolic clearance have shown promise in preclinical studies, suggesting that this compound could serve as a foundation for next-generation therapeutics.

The use of computational modeling techniques has further accelerated the discovery process for this class of compounds. Molecular docking studies have been employed to predict binding interactions between 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid and biological targets, providing insights into its mechanism of action. These simulations have helped researchers refine the structure-function relationships, guiding the development of more potent and selective drug candidates.

Experimental validation of these computational findings has been crucial in confirming the biological relevance of this compound. In vitro assays have revealed that derivatives of this molecule exhibit significant inhibitory effects on key enzymes involved in cancer progression and inflammation. Furthermore, preclinical studies in animal models have demonstrated promising results regarding anti-tumor activity and reduced side effects compared to existing treatments.

The versatility of this compound also extends to its potential use in combination therapies. By leveraging its ability to interact with multiple targets, it may be possible to develop synergistic approaches that enhance therapeutic outcomes. This concept aligns with current trends in precision medicine, where personalized treatment strategies are designed based on individual patient profiles.

The synthetic pathways for producing 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid have been refined to ensure high yields and purity, making it more accessible for further research. Advances in green chemistry principles have also been integrated into these processes, minimizing waste and reducing environmental impact. Such sustainable practices are increasingly important in pharmaceutical manufacturing as industries strive to meet regulatory requirements and consumer expectations.

The future prospects for this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its role in neurodegenerative diseases and autoimmune disorders is underway, supported by preliminary data suggesting its potential benefits in these areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality.

In conclusion, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2172316-78-6) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable scaffold for developing novel therapeutics targeting various diseases. With continued research and innovation, this compound holds great potential to contribute to improved patient outcomes worldwide.